Cas no 331824-44-3 (2-Propen-1-one, 1-(2-fluoro-6-hydroxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(2-fluoro-6-hydroxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 331824-44-3
• MF: C₁₆H₁₃FO₃
• MW: 272.271028280258
• CID: 1455712
• Update Time: 2024-08-25

2-Propen-1-one, 1-(2-fluoro-6-hydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-fluoro-6-hydroxyphenyl)-3-(4-methoxyphenyl)-

• Inchi： 1S/C16H13FO3/c1-20-12-8-5-11(6-9-12)7-10-15(19)16-13(17)3-2-4-14(16)18/h2-10,18H,1H3
• InChI Key： VNYYCESQKMCEHJ-UHFFFAOYSA-N
• SMILES： C(C1=C(O)C=CC=C1F)(=O)C=CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 272.08489

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 457.5±45.0 °C(Predicted)
• PSA: 46.53
• pka: 6.58±0.35(Predicted)